1-neopentyl-1H-benzo[d][1,2,3]triazol-5-ol

• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol
• IUPAC Name: 1-(2,2-dimethylpropyl)benzotriazol-5-ol
• InChI: InChI=1S/C11H15N3O/c1-11(2,3)7-14-10-5-4-8(15)6-9(10)12-13-14/h4-6,15H,7H2,1-3H3
• InChI Key: ZUPXBXQUPGPZEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CN1C2=C(C=C(C=C2)O)N=N1

Description

1-neopentyl-1H-benzo[d][1,2,3]triazol-5-ol is a useful research compound. Its molecular formula is C11H15N3O and its molecular weight is 205.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-amine (2-4, 150 mg, 0.734 mmol, 1.0 equv.) in 20% H2SO4 (5 mL), was slowly added sodium nitrite (70.8 mg, 1.026 mmol, 1.4 equiv.). The reaction mixture was stirred at room temperature until LCMS showed complete conversion to diazonium ion. The reaction solution was transferred to a microwave vial, and then irradiated at 120° C. for 50 minutes. LCMS showed complete hydrolysis of the diazonium salt. The reaction mixture was diluted with water, then extracted with EtOAc. The combined organic layers were dried over Na2SO4, filtered and concentrated to give the crude product, which was purified with normal phase silica gel chromatography (EtOAc/hexane gradient from 0 to 100%) to yield 1-(2,2-dimethylpropyl)-1H-1,2,3-benzotriazol-5-ol (2-5 LRMS m/z (M+H) 206.0 found, 206.1 required.